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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde

Cat. No.: B140518 Get Quote

An In-depth Technical Guide to 3-Pyridinecarboxaldehyde

Overview
3-Pyridinecarboxaldehyde, also known by its common name nicotinaldehyde, is an organic

compound belonging to the class of pyridine carboxaldehydes.[1] It consists of a pyridine ring

substituted with a formyl (aldehyde) group at the 3-position.[1][2] This compound is a vital

chemical intermediate and a versatile building block in the synthesis of a wide array of

products, particularly in the pharmaceutical and agrochemical industries.[3] Its significance

stems from the reactivity of the aldehyde group, which allows for diverse chemical

transformations, making it a key starting material for complex molecules.[4] It is recognized as

a clear yellow to light brown liquid and is a known component of tobacco smoke.[1][5]

Structural Formula and IUPAC Name
The definitive identification of this compound is based on its structure and systematic

nomenclature.

IUPAC Name: Pyridine-3-carbaldehyde[6][7]

Structural Formula: C₆H₅NO

Canonical SMILES: C1=CC(=CN=C1)C=O[2][3]

InChI Key: QJZUKDFHGGYHMC-UHFFFAOYSA-N[6]
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Physicochemical Properties
The physical and chemical properties of 3-Pyridinecarboxaldehyde are critical for its

handling, storage, and application in synthesis. The data below is compiled from various

sources for researchers.

Property Value Reference(s)

CAS Number 500-22-1 [6]

Molecular Formula C₆H₅NO [6][8]

Molecular Weight 107.11 g/mol [8]

Appearance
Clear yellow to light brown

liquid
[1][3][9]

Melting Point 7-8 °C (45 °F; 280 K) [5][7]

Boiling Point
78-81 °C at 10 mmHg209-210

°C at 760 mmHg (est.)
[1][5]

Density 1.141 g/mL at 20 °C [1][5]

Refractive Index (n20/D) 1.549 [1]

Vapor Pressure 0.3 hPa at 20 °C [1][10]

Flash Point 60 °C (140 °F) - closed cup [9]

Solubility Miscible in water [3][10]

Storage Temperature
2-8°C, protect from air and

light
[1][2]

Synthesis and Manufacturing
3-Pyridinecarboxaldehyde can be synthesized through several routes, often starting from

readily available pyridine derivatives like 3-methylpyridine or 3-cyanopyridine.

Logical Workflow for Synthesis from 3-Methylpyridine
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Synthesis Workflow: 3-Methylpyridine to 3-Pyridinecarboxaldehyde

3-Methylpyridine
(Starting Material)

Chlorination
(+ Cl2, 137-142 °C)

Step 1

3-(Dichloromethyl)pyridine
(Intermediate)

Catalytic Hydrolysis
(+ H2O, CaCO3, 115 °C)

Step 2

3-Pyridinecarboxaldehyde
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow from 3-methylpyridine.

Experimental Protocol: Synthesis via Chlorination and
Hydrolysis of 3-Methylpyridine
This method provides a high yield of 3-Pyridinecarboxaldehyde.[5]

Objective: To synthesize 3-Pyridinecarboxaldehyde from 3-methylpyridine with high purity

and yield.

Materials:
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3-methylpyridine (100 g)

Chlorine gas

Water (616 g)

Calcium carbonate (85.4 g)

Four-necked flask with mechanical stirrer, condenser, thermometer, and gas inlet tube

Autoclave

Nitrogen gas

Procedure:

Chlorination:

Charge the four-necked flask with 100 g of 3-methylpyridine.

Begin stirring and slowly heat the flask to 137°C.

Introduce chlorine gas at a rate of approximately 150 mL/min, maintaining the reaction

temperature between 137°C and 142°C.

Monitor the reaction's progress using gas chromatography.

Stop the chlorine flow when the concentration of the intermediate 3-chloromethylpyridine

is below 0.2%.

Cool the mixture to obtain the chlorination reaction liquid (approx. 154 g), which primarily

contains 3-(dichloromethyl)pyridine. The yield at this stage is approximately 98%.[5]

Hydrolysis:

Add the 154 g of the chlorination liquid, 616 g of water, and 85.4 g of calcium carbonate to

an autoclave.

Seal the autoclave and purge it with nitrogen gas.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.guidechem.com/question/how-is-3-pyridinecarboxaldehyd-id145516.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin stirring and slowly heat the mixture to 115°C.

Maintain the reaction at this temperature for about 8 hours, or until the pressure inside the

autoclave no longer increases, indicating the completion of the reaction.[5]

Results:

Under these optimized conditions, the final yield of 3-Pyridinecarboxaldehyde can reach up

to 96% (based on the initial 3-methylpyridine), with a purity of approximately 99.3%.[5]

Applications in Research and Drug Development
3-Pyridinecarboxaldehyde is a cornerstone intermediate in multiple sectors due to its

versatile reactivity.[3]

Role as a Versatile Chemical Building Block

Applications of 3-Pyridinecarboxaldehyde

Drug Development Crop Protection Fine Chemicals

3-Pyridinecarboxaldehyde
(Key Intermediate)

Pharmaceuticals Agrochemicals Organic Synthesis

Anti-inflammatory Agents Anti-cancer Drugs
Muscarinic Agonists

(e.g., Milameline for Alzheimer's)
Pesticides

(e.g., Pymetrozine)
Herbicides Schiff Bases Ligands for Catalysis

Click to download full resolution via product page

Caption: Role as a central precursor in diverse chemical industries.
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Pharmaceuticals: It is a critical intermediate for synthesizing active pharmaceutical

ingredients (APIs).[3] It has been utilized in the development of novel anti-inflammatory and

anti-cancer drugs.[4] It is also a precursor in the synthesis of milameline (CI-979), a

muscarinic receptor agonist investigated for its cognitive-activating properties in conditions

like Alzheimer's disease.[9]

Agrochemicals: In agriculture, it is an essential precursor for manufacturing various

pesticides and herbicides.[3] A notable application is its role as a key intermediate in the

synthesis of the insecticide Pymetrozine.[3][10]

Organic and Materials Synthesis: Beyond specific industries, it is widely used in organic

synthesis to create Schiff bases, ligands for catalysis, and various heterocyclic compounds.

[3][5] Its reactivity with amines, alcohols, and hydrazines makes it highly valuable for

producing a range of fine chemicals.

Spectral Data
Spectroscopic data is fundamental for the identification and characterization of 3-
Pyridinecarboxaldehyde.
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Spectroscopy Type Key Data / Peaks Reference(s)

¹H NMR

The proton NMR spectrum

shows characteristic shifts for

the aromatic protons on the

pyridine ring and the aldehyde

proton. In CDCl₃ (89.56 MHz),

approximate shifts are: δ 10.15

ppm (s, 1H, -CHO), δ 9.11

ppm (d, 1H), δ 8.87 ppm (d,

1H), δ 8.20 ppm (d, 1H), δ

7.53 ppm (dd, 1H). In DMSO

(300 MHz), shifts include δ

10.14 ppm (-CHO).

[11]

IR Spectrum

The infrared spectrum displays

characteristic absorption

bands. Key peaks would

include a strong C=O

stretching vibration for the

aldehyde group (typically

~1700 cm⁻¹), C-H stretching

for the aldehyde proton (~2820

and 2720 cm⁻¹), and vibrations

associated with the aromatic

pyridine ring.

[12]

Mass Spectrum

The mass spectrum (electron

ionization) provides information

on the molecular weight and

fragmentation pattern,

confirming the compound's

structure.

[12]

Safety and Handling
Proper handling of 3-Pyridinecarboxaldehyde is crucial due to its hazardous properties.
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GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),

H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H335 (May cause

respiratory irritation), H412 (Harmful to aquatic life with long-lasting effects).[7]

Signal Word: Warning

Precautions for Safe Handling:

Keep away from heat, sparks, open flames, and other ignition sources.[13]

Use in a well-ventilated area.[13]

Wear appropriate personal protective equipment (PPE), including gloves, eye shields, and

face shields.[13]

Avoid breathing vapors and direct contact with skin and eyes.[13]

First Aid Measures:

Inhalation: Move the person to fresh air. Call a poison center or doctor if you feel unwell.

[13]

Skin Contact: Remove contaminated clothing immediately and rinse the skin with plenty of

water.[13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Seek immediate medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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